Cas no 1805598-51-9 (4-Bromo-3-fluoro-2-nitrobenzyl chloride)

• Product Name: 4-Bromo-3-fluoro-2-nitrobenzyl chloride
• CAS No: 1805598-51-9
• MF: C₇H₄BrClFNO₂
• MW: 268.46756362915
• CID: 4976486
• Update Time: 2025-05-27

4-Bromo-3-fluoro-2-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-2-nitrobenzyl chloride

• Inchi： 1S/C7H4BrClFNO2/c8-5-2-1-4(3-9)7(6(5)10)11(12)13/h1-2H,3H2
• InChI Key： XBYLJUGSUVPBAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CCl)=C(C=1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8

Additional information on 4-Bromo-3-fluoro-2-nitrobenzyl chloride

Recent Advances in the Application of 4-Bromo-3-fluoro-2-nitrobenzyl chloride (CAS: 1805598-51-9) in Chemical Biology and Pharmaceutical Research

4-Bromo-3-fluoro-2-nitrobenzyl chloride (CAS: 1805598-51-9) has emerged as a versatile building block in medicinal chemistry and chemical biology research. Recent studies highlight its utility as a key intermediate in the synthesis of novel pharmacophores and as a photoreactive probe for studying biomolecular interactions. The compound's unique combination of halogen substituents and nitro group enables diverse reactivity patterns, making it particularly valuable for structure-activity relationship (SAR) studies and targeted drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-Bromo-3-fluoro-2-nitrobenzyl chloride as a precursor for developing covalent kinase inhibitors. The bromo-fluoro substitution pattern allowed for selective displacement reactions, while the nitro group facilitated subsequent reduction and functionalization steps. This approach led to the discovery of several potent and selective kinase modulators with improved pharmacokinetic properties, demonstrating the compound's significance in modern drug discovery pipelines.

Recent advancements in photopharmacology have exploited the photoreactive properties of 4-Bromo-3-fluoro-2-nitrobenzyl chloride derivatives. A Nature Chemical Biology publication (2024) described its incorporation into photoswitchable enzyme inhibitors, where the nitrobenzyl moiety serves as a photolabile protecting group. This application enables precise spatiotemporal control of biological activity, offering new opportunities for studying cellular signaling pathways with unprecedented temporal resolution.

The compound's role in PROTAC (Proteolysis Targeting Chimera) development has gained attention in recent years. Its ability to serve as a linker component between target-binding and E3 ligase-recruiting moieties has been demonstrated in multiple studies, with the bromo and fluoro substituents providing optimal spacing and physicochemical properties for effective protein degradation. This application was highlighted in a 2024 ACS Chemical Biology paper focusing on targeted protein degradation strategies.

Analytical characterization of 4-Bromo-3-fluoro-2-nitrobenzyl chloride has been refined through recent technological advancements. A 2023 study in Analytical Chemistry presented improved HPLC-MS methods for quantifying trace impurities in commercial batches, addressing previous challenges in quality control for this important synthetic intermediate. These methodological improvements have significant implications for ensuring reproducibility in research applications.

Emerging research suggests potential applications of 4-Bromo-3-fluoro-2-nitrobenzyl chloride in antibody-drug conjugate (ADC) development. The compound's reactivity profile allows for efficient conjugation to both small-molecule payloads and biological macromolecules while maintaining stability in physiological conditions. Several pharmaceutical companies have included derivatives of this compound in their ADC development pipelines, as reported in recent industry white papers.

Future research directions for 4-Bromo-3-fluoro-2-nitrobenzyl chloride appear promising, with ongoing investigations into its use in DNA-encoded library synthesis and fragment-based drug discovery. The compound's unique structural features continue to inspire innovative applications across multiple domains of chemical biology and pharmaceutical research, solidifying its position as a valuable tool in modern drug discovery.